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Compound of Interest

Compound Name: 2'-Amino-2'-deoxyadenosine

Cat. No.: B084144 Get Quote

Essential Safety and Handling Guide for 2'-
Amino-2'-deoxyadenosine
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety and logistical information for handling 2'-
Amino-2'-deoxyadenosine, a deoxyribonucleoside utilized in oligonucleotide synthesis.[1][2]

Adherence to these procedures is critical for ensuring laboratory safety and maintaining

experimental integrity.

Personal Protective Equipment (PPE)
To minimize exposure and ensure personal safety when handling 2'-Amino-2'-
deoxyadenosine, the following personal protective equipment is mandatory:

Eye Protection: Wear safety goggles with side-shields.[3]

Hand Protection: Chemical-resistant protective gloves, such as nitrile, are required.[3]

Body Protection: An impervious lab coat or clothing is necessary to prevent skin contact.[3]

Respiratory Protection: In cases of inadequate ventilation or the formation of dust and

aerosols, a suitable respirator should be used.[3]
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Operational and Disposal Plans
Handling and Storage:

Avoid inhalation and contact with eyes and skin.[3]

Prevent the formation of dust and aerosols.[3]

Use only in areas with appropriate exhaust ventilation.[3]

Keep the container tightly sealed in a cool, well-ventilated area.[3]

Store the powdered form at -20°C and in solvent at -80°C.[3]

Keep away from direct sunlight and sources of ignition.[3]

Disposal:

Dispose of contents and container to an approved waste disposal plant.[3]

Avoid release into the environment as the substance is very toxic to aquatic life with long-

lasting effects.[3]

Quantitative Data
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Property Value Source(s)

Molecular Formula C₁₀H₁₄N₆O₃ [4][5][6]

Molecular Weight 266.26 g/mol [4][5][7]

Appearance

White to off-white or pale

yellow to pale cream powder or

crystals

[6][8]

Melting Point 211 °C [5]

Boiling Point No data available [7]

Solubility
Soluble in DMSO (125 mg/mL

with ultrasonic assistance)
[9]

Storage Temperature
Powder: -20°C; In solvent:

-80°C
[3]

GHS Hazard Statements

H302: Harmful if swallowed.

H410: Very toxic to aquatic life

with long lasting effects.

[3]

Experimental Protocols
General Protocol for Incorporation of 2'-Amino-2'-deoxyadenosine in Oligonucleotide

Synthesis via Phosphoramidite Method

This protocol outlines the key steps for incorporating 2'-Amino-2'-deoxyadenosine into a

growing oligonucleotide chain using an automated solid-phase synthesizer.

1. Pre-Synthesis Preparation:

Ensure the 2'-Amino-2'-deoxyadenosine phosphoramidite is appropriately protected.
Dissolve the modified phosphoramidite in anhydrous acetonitrile to the desired
concentration, potentially higher than standard phosphoramidites to ensure reactivity.[10]
Install the vial on a designated port on the DNA synthesizer.

2. Synthesis Cycle: The synthesis proceeds in a 3' to 5' direction and involves a repeated four-

step cycle for each nucleotide addition.
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3. Final Cleavage and Deprotection:

After the final synthesis cycle, the oligonucleotide is cleaved from the solid support.
All remaining protecting groups (from the bases and the phosphate backbone) are removed
by treatment with a base, commonly concentrated aqueous ammonia.[11]

4. Purification:

The crude oligonucleotide product is purified, often by high-performance liquid
chromatography (HPLC), to isolate the full-length product from shorter sequences and other
impurities.

Visualizations
Caption: Workflow for handling a chemical spill of 2'-Amino-2'-deoxyadenosine.
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2'-Deoxyadenosine Analog Enters Cell

Phosphorylation by Intracellular Kinases

Accumulation of dATP

Induction of DNA Strand Breaks

Activation of Poly(ADP-ribose) Polymerase (PARP)

Depletion of Intracellular NAD+

Depletion of ATP

Cell Death (Apoptosis)
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Caption: Simplified signaling pathway illustrating the mechanism of toxicity for 2'-

deoxyadenosine analogs.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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